Cas no 86840-98-4 (Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester
• CAS No: 86840-98-4
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 1856840
• PubChem ID: 4421421
• Update Time: 2025-04-21

Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester
• methyl 4-dodecoxy-2-hydroxybenzoate
• DTXSID00403118
• 86840-98-4
• ST50982917
• DTXCID50353972
• AKOS024355572

• Inchi： 1S/C20H32O4/c1-3-4-5-6-7-8-9-10-11-12-15-24-17-13-14-18(19(21)16-17)20(22)23-2/h13-14,16,21H,3-12,15H2,1-2H3
• InChI Key： GLQKRDVFGPWHCW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=C(C=1)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 336.23005950g/mol
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters